Cas no 137813-36-6 (Cyclo(-Arg-Ala-Asp-D-Phe-Val))

Cyclo(-Arg-Ala-Asp-D-Phe-Val) is a cyclic pentapeptide featuring a sequence of arginine (Arg), alanine (Ala), aspartic acid (Asp), D-phenylalanine (D-Phe), and valine (Val). This structured peptide exhibits enhanced stability and bioavailability due to its cyclic conformation, which reduces susceptibility to enzymatic degradation. The incorporation of D-Phe enhances its resistance to proteolysis, while the Arg-Ala-Asp (RAD) motif contributes to its potential biological activity, particularly in cell adhesion and signaling pathways. Its well-defined structure makes it a valuable tool for biochemical research, particularly in studying integrin-mediated processes and designing peptide-based therapeutics. The compound's synthetic purity and conformational rigidity further support its utility in structure-activity relationship studies.

Cyclo(-Arg-Ala-Asp-D-Phe-Val) structure

Product Name:Cyclo(-Arg-Ala-Asp-D-Phe-Val)

CAS No:137813-36-6

MF:C₂₇H₄₀N₈O₇

MW:588.655905723572

CID:827406

Update Time:2026-04-29

Cyclo(-Arg-Ala-Asp-D-Phe-Val) Chemical and Physical Properties

Names and Identifiers

- Cyclo(-Arg-Ala-Asp-D-Phe-Val)
- c(RADfV)
- Inchi： InChI=1S/C27H40N8O7/c1-14(2)21-26(42)32-17(10-7-11-30-27(28)29)23(39)31-15(3)22(38)33-19(13-20(36)37)24(40)34-18(25(41)35-21)12-16-8-5-4-6-9-16/h4-6,8-9,14-15,17-19,21H,7,10-13H2,1-3H3,(H,31,39)(H,32,42)(H,33,38)(H,34,40)(H,35,41)(H,36,37)(H4,28,29,30)/t15-,17-,18+,19-,21-/m0/s1
- InChI Key： OJOVBVONXDWCFW-CBHOWOPOSA-N
- SMILES： CC([C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C(N1)=O)CC2=CC=CC=C2)=O)CC(O)=O)=O)C)=O)CCCNC(N)=N)=O)C

Computed Properties

Exact Mass: 588.30200
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 42
Rotatable Bond Count: 10

Experimental Properties

Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (3.7 g/l) (25 º C),
PSA: 244.70000
LogP: 0.91550

Cyclo(-Arg-Ala-Asp-D-Phe-Val) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Biosynth	PCA-3618-PI-1 mg	Cyclo(Arg-Ala-Asp-D-Phe-Val)	137813-36-6	1mg	$61.60	2023-01-03
Biosynth	PCA-3618-PI-5 mg	Cyclo(Arg-Ala-Asp-D-Phe-Val)	137813-36-6	5mg	$184.80	2023-01-03
Biosynth	PCA-3618-PI-25 mg	Cyclo(Arg-Ala-Asp-D-Phe-Val)	137813-36-6	25mg	$736.00	2023-01-03

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Additional information on Cyclo(-Arg-Ala-Asp-D-Phe-Val)

Comprehensive Overview of Cyclo(-Arg-Ala-Asp-D-Phe-Val) (CAS No. 137813-36-6): A Potent Cyclic Peptide in Biomedical Research

Cyclo(-Arg-Ala-Asp-D-Phe-Val), with the CAS number 137813-36-6, is a synthetic cyclic peptide that has garnered significant attention in biochemical and pharmaceutical research. This compound, often abbreviated as c(RADfV), is renowned for its unique structural properties and potential therapeutic applications. Its cyclic nature enhances stability against enzymatic degradation, making it a promising candidate for drug development and targeted therapies.

The peptide's sequence—Arg-Ala-Asp-D-Phe-Val—incorporates both natural and modified amino acids, such as D-Phe (D-phenylalanine), which contributes to its conformational rigidity and binding specificity. Researchers have explored its role in modulating cell adhesion processes, particularly through interactions with integrin receptors. This mechanism aligns with current trends in precision medicine, where peptide-based therapeutics are increasingly sought after for their selectivity and reduced off-target effects.

In recent years, the demand for bioactive peptides like Cyclo(-Arg-Ala-Asp-D-Phe-Val) has surged, driven by advancements in cancer immunotherapy and anti-inflammatory drug development. Studies suggest its potential in inhibiting angiogenesis, a critical process in tumor growth, which resonates with the growing focus on anti-angiogenic agents in oncology. Additionally, its application in wound healing and tissue engineering has been investigated, addressing the rising interest in regenerative medicine.

From a technical perspective, the synthesis of Cyclo(-Arg-Ala-Asp-D-Phe-Val) involves solid-phase peptide synthesis (SPPS) followed by cyclization, a process optimized for high yield and purity. Analytical techniques such as HPLC and mass spectrometry are routinely employed to validate its structure, ensuring compliance with stringent pharmaceutical standards. These methodologies are frequently searched by researchers and students, reflecting the compound's relevance in peptide chemistry education and industrial R&D.

Another area of interest is the peptide's potential in neurological disorders. Preliminary data indicate its ability to cross the blood-brain barrier (BBB), a significant hurdle in CNS drug delivery. This aligns with the increasing search volume for BBB-penetrating peptides, as neurodegenerative diseases like Alzheimer's and Parkinson's remain unmet medical needs.

Beyond therapeutics, Cyclo(-Arg-Ala-Asp-D-Phe-Val) is utilized in molecular imaging as a targeting ligand for diagnostic probes. Its affinity for specific cell surface markers enables precise visualization of pathological tissues, a feature highly valued in personalized medicine. This application taps into the booming market for theranostics, where diagnostics and therapy converge.

In summary, Cyclo(-Arg-Ala-Asp-D-Phe-Val) (CAS 137813-36-6) exemplifies the convergence of chemistry, biology, and medicine. Its multifaceted applications—from cancer treatment to diagnostic imaging—underscore its versatility. As research progresses, this cyclic peptide is poised to play a pivotal role in addressing some of the most pressing challenges in modern healthcare.